Cas no 18719-24-9 (7-Octenoic acid)

• Product Name: 7-Octenoic acid
• CAS No: 18719-24-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 136960
• PubChem ID: 543977
• Update Time: 2025-06-08

7-Octenoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Octenoic acid
• oct-7-enoic acid
• 7-octenoic cid
• C8:1n-1
• hex-5-enyl-1-acetate
• Oct-7-ensaeure
• OCTENOIC ACID (7-)
• 7-Octenoic acid 97%
• UMY8YV4JPR
• OZYYQTRHHXLTKX-UHFFFAOYSA-N
• LMFA01030576
• SY240016
• AK164507
• FT-0741953
• EN300-1588859
• CHEBI:180307
• DTXSID30337674
• MFCD02258724
• CS-0147251
• SCHEMBL481539
• UNII-UMY8YV4JPR
• DS-8614
• 18719-24-9
• AKOS006280748
• I11997
• 7-Octenoic acid, 97%
• oct-7-enoicacid
• DA-08876
• DTXCID60288761

• MDL： MFCD02258724
• Inchi： 1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h2H,1,3-7H2,(H,9,10)
• InChI Key： OZYYQTRHHXLTKX-UHFFFAOYSA-N
• SMILES： OC(CCCCCC=C)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.925 g/mL at 25 °C
• Melting Point: 1.7°C (estimate)
• Boiling Point: 256.29°C (estimate)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.442
• PH: 4
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.20750

7-Octenoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H400
• Warning Statement： P273-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-34-41-50
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：

Additional information on 7-Octenoic acid

7-Octenoic Acid (CAS No. 18719-24-9): An Overview of Its Properties, Applications, and Recent Research

7-Octenoic acid (CAS No. 18719-24-9) is a versatile organic compound with a wide range of applications in various fields, including pharmaceuticals, cosmetics, and chemical synthesis. This article provides a comprehensive overview of its properties, applications, and the latest research findings, highlighting its significance in modern scientific research.

Chemical Structure and Properties

7-Octenoic acid is a monounsaturated carboxylic acid with the molecular formula C₈H₁₄O₂. It features a double bond at the seventh carbon atom, which imparts unique chemical and physical properties. The compound is a colorless liquid with a characteristic odor and has a boiling point of approximately 230°C at atmospheric pressure. Its solubility in water is limited, but it readily dissolves in organic solvents such as ethanol and acetone.

The presence of the double bond makes 7-octenoic acid highly reactive, enabling it to participate in various chemical reactions. These include hydrogenation, halogenation, and esterification, which are crucial for synthesizing more complex molecules. The carboxylic acid group also allows for the formation of salts and esters, further expanding its utility in chemical synthesis.

Applications in Pharmaceuticals and Cosmetics

7-Octenoic acid has found significant applications in the pharmaceutical industry due to its unique properties. One of its key uses is as an intermediate in the synthesis of drugs and other bioactive compounds. For instance, it can be used to produce anti-inflammatory agents, antiviral drugs, and other therapeutic molecules. The compound's ability to undergo selective chemical transformations makes it an attractive starting material for drug development.

In the cosmetics industry, 7-octenoic acid is utilized for its emollient properties. It can be incorporated into skincare products to improve skin hydration and texture. Additionally, its low toxicity and mild odor make it suitable for use in personal care formulations. Recent studies have also explored its potential as an ingredient in anti-aging products due to its ability to enhance skin barrier function.

Recent Research Findings

The scientific community continues to explore new applications and properties of 7-octenoic acid. Recent research has focused on its potential biological activities and therapeutic applications. For example, a study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of derivatives of 7-octenoic acid. The results showed that certain derivatives exhibited potent anti-inflammatory activity in vitro and in vivo models, suggesting their potential as novel therapeutic agents for inflammatory diseases.

Another area of interest is the use of 7-octenoic acid in the development of new materials. Researchers at the University of California have explored its use as a building block for creating biodegradable polymers with tunable properties. These polymers have potential applications in drug delivery systems and tissue engineering due to their biocompatibility and controlled degradation rates.

Synthesis Methods

The synthesis of 7-octenoic acid can be achieved through various methods, each with its own advantages and limitations. One common approach involves the hydroformylation of 1-octene followed by oxidation to form the carboxylic acid. This method is widely used due to its high yield and scalability. Another method involves the aldol condensation of acetaldehyde with heptanal followed by oxidation. This route is more suitable for laboratory-scale synthesis but can be adapted for larger-scale production with appropriate modifications.

In recent years, green chemistry principles have been applied to improve the sustainability of 7-octenoic acid synthesis. For instance, researchers at the University of Manchester have developed a catalytic process using renewable feedstocks such as plant oils to produce unsaturated fatty acids like 7-octenoic acid. This approach not only reduces environmental impact but also enhances economic viability by utilizing abundant natural resources.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 7-octenoic acid is generally considered safe when used appropriately, proper handling precautions should be followed to ensure user safety. It is important to store the compound in well-ventilated areas away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation.

In case of accidental exposure, immediate action should be taken according to established safety protocols. If ingested or inhaled, medical attention should be sought promptly. Additionally, waste disposal should comply with local regulations to prevent environmental contamination.

FUTURE PERSPECTIVES AND CONCLUSIONS-strong>














The ongoing research into 7-octenoic acid highlights its potential as a valuable compound with diverse applications across multiple industries. As new synthetic methods are developed and more biological activities are discovered, 7-octenoic acid is poised to play an increasingly important role in pharmaceuticals, cosmetics, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and innovation. As researchers continue to uncover new possibilities, 7-octenoic acid will undoubtedly remain a focus of interest for scientists and industry professionals alike.